Cas no 1016875-00-5 (3-Pyrrolidinemethanamine, 1-(4-bromophenyl)-)

3-Pyrrolidinemethanamine, 1-(4-bromophenyl)-, is a brominated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a pyrrolidine core substituted with a 4-bromophenyl group, enhancing its utility as a versatile intermediate in organic synthesis. The presence of both amine and aryl bromide functionalities allows for further derivatization, enabling the development of novel compounds with tailored properties. This compound is particularly valuable in medicinal chemistry for scaffold modification and as a building block in the synthesis of bioactive molecules. Its stability and reactivity make it suitable for cross-coupling reactions and other transformations, supporting diverse research and industrial applications.

3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- structure

1016875-00-5 structure

Product Name:3-Pyrrolidinemethanamine, 1-(4-bromophenyl)-

CAS No:1016875-00-5

MF:C₁₁H₁₅BrN₂

MW:255.154201745987

CID:5214662

Update Time:2025-08-04

3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)-
- Inchi： 1S/C11H15BrN2/c12-10-1-3-11(4-2-10)14-6-5-9(7-13)8-14/h1-4,9H,5-8,13H2
- SMILES： N1(C2=CC=C(Br)C=C2)CCC(CN)C1

3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-51020-0.05g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	0.05g	$419.0	2023-02-10
Enamine	EN300-51020-0.1g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	0.1g	$439.0	2023-02-10
Enamine	EN300-51020-0.25g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	0.25g	$459.0	2023-02-10
Enamine	EN300-51020-0.5g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	0.5g	$479.0	2023-02-10
Enamine	EN300-51020-1.0g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	1.0g	$499.0	2023-02-10
Enamine	EN300-51020-2.5g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	2.5g	$978.0	2023-02-10
Enamine	EN300-51020-5.0g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	5.0g	$1448.0	2023-02-10
Enamine	EN300-51020-10.0g	[1-(4-bromophenyl)pyrrolidin-3-yl]methanamine	1016875-00-5	10.0g	$2146.0	2023-02-10

3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- Related Literature

1. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)-

Recent Advances in the Study of 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- (CAS: 1016875-00-5)

The compound 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- (CAS: 1016875-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine scaffold and bromophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)-. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products and enhanced the purity of the final compound. This advancement is particularly relevant for industrial-scale production and further pharmacological testing.

Pharmacological evaluations of 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological disorders such as depression and Parkinson's disease. A recent preclinical study highlighted its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) therapeutics. These findings underscore the compound's versatility and therapeutic promise.

Another significant development is the exploration of 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- as a scaffold for the design of novel antimicrobial agents. Researchers have synthesized derivatives of this compound and evaluated their efficacy against drug-resistant bacterial strains. Preliminary results indicate potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a promising target for overcoming resistance.

In conclusion, the latest research on 3-Pyrrolidinemethanamine, 1-(4-bromophenyl)- (CAS: 1016875-00-5) highlights its multifaceted potential in drug discovery and development. From optimized synthesis methods to its diverse pharmacological applications, this compound represents a valuable candidate for further investigation. Future studies should focus on clinical translation and the development of derivatives with enhanced efficacy and safety profiles.